Cas no 2680894-69-1 (tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate)

• Product Name: tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate
• CAS No: 2680894-69-1
• MF: C₂₁H₃₄BrNO₂
• MW: 412.404165744781
• CID: 5628268
• PubChem ID: 165929676
• Update Time: 2025-07-25

tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(4-bromophenyl)ethyl]-N-octylcarbamate
• EN300-28303697
• 2680894-69-1
• tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate

• Inchi： 1S/C21H34BrNO2/c1-6-7-8-9-10-11-16-23(20(24)25-21(3,4)5)17(2)18-12-14-19(22)15-13-18/h12-15,17H,6-11,16H2,1-5H3
• InChI Key： PLUYJSGAYXUKSW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)N(C(=O)OC(C)(C)C)CCCCCCCC

Computed Properties

• Exact Mass: 411.17729g/mol
• Monoisotopic Mass: 411.17729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate

Introduction to Tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate (CAS No. 2680894-69-1)

Tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate, a compound with the chemical identifier CAS No. 2680894-69-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural configuration of this molecule, featuring a tert-butyl group, an N-1-(4-bromophenyl)ethyl moiety, and an N-octyl substituent, contributes to its unique chemical properties and functional versatility.

The synthesis and characterization of Tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate have been the subject of extensive research due to its promising pharmacological profile. The presence of the bromophenyl group enhances the compound's interaction with biological targets, making it a valuable scaffold for drug design. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, which are critical mechanisms in the development of novel therapeutics.

In the realm of medicinal chemistry, the carbamate functional group is particularly noteworthy for its ability to form stable hydrogen bonds and participate in various biochemical interactions. This property makes Tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate a compelling candidate for further investigation in the development of small-molecule drugs. Researchers have been exploring its efficacy in preclinical models, focusing on its potential applications in treating neurological disorders, inflammatory conditions, and other diseases where enzyme inhibition or receptor modulation is key.

The octyl substituent in the molecule contributes to its lipophilicity, which is a crucial factor in drug absorption and distribution within the body. By optimizing the balance between lipophilicity and hydrophilicity, pharmaceutical scientists aim to enhance the bioavailability and target specificity of Tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate. This optimization process involves meticulous adjustments to the molecular structure to achieve the desired pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of this compound. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been employed to understand how Tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate interacts with biological targets at the molecular level. These studies provide valuable insights into its mechanism of action and help guide the design of more effective derivatives.

The bromophenyl group is particularly interesting from a structural perspective, as it can serve as a handle for further chemical modifications. This allows researchers to explore various derivatives with enhanced binding affinity or altered pharmacological profiles. The versatility of this scaffold makes it a fertile ground for innovation in drug discovery.

In clinical settings, Tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate is being evaluated for its potential therapeutic benefits. Preliminary results from preclinical trials suggest that it may exhibit significant efficacy in treating conditions characterized by abnormal enzyme activity or receptor dysfunction. These findings are encouraging and warrant further investigation into its clinical applicability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical-grade materials. The development of efficient synthetic routes also contributes to cost-effective production, making it more feasible for large-scale applications.

The role of carbamates in medicinal chemistry continues to expand as new research emerges. Tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate exemplifies how structural modifications can lead to compounds with novel properties and therapeutic potential. As our understanding of biological systems grows, so does our ability to design molecules that interact selectively with disease-causing targets.

Future directions in the study of this compound include exploring its role in combination therapies and investigating its long-term safety profile. By combining Tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate with other therapeutic agents, researchers may be able to develop synergistic treatments that offer improved patient outcomes. Additionally, long-term studies will provide crucial data on its stability, metabolism, and potential side effects.

In conclusion, Tert-butyl N-1-(4-bromophenyl)ethyl-N-octylcarbamate (CAS No. 2680894-69-1) represents a promising advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it holds great potential for improving human health and treating various diseases.